Cas no 2172116-71-9 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}acetic acid)
2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}acetic acid
- EN300-1514688
- 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-N-methylacetamido}acetic acid
- 2172116-71-9
-
- Inchi: 1S/C25H29N3O5/c1-27(15-24(30)31)23(29)14-28-12-10-17(11-13-28)26-25(32)33-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,26,32)(H,30,31)
- InChI Key: JINLNDQSDYHHST-UHFFFAOYSA-N
- SMILES: O(C(NC1CCN(CC(N(C)CC(=O)O)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 451.21072103g/mol
- Monoisotopic Mass: 451.21072103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 686
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 99.2Ų
2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1514688-0.05g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-N-methylacetamido}acetic acid |
2172116-71-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1514688-0.1g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-N-methylacetamido}acetic acid |
2172116-71-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1514688-0.25g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-N-methylacetamido}acetic acid |
2172116-71-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1514688-0.5g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-N-methylacetamido}acetic acid |
2172116-71-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1514688-1.0g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-N-methylacetamido}acetic acid |
2172116-71-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1514688-2.5g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-N-methylacetamido}acetic acid |
2172116-71-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1514688-5.0g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-N-methylacetamido}acetic acid |
2172116-71-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1514688-10.0g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-N-methylacetamido}acetic acid |
2172116-71-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1514688-50mg |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-N-methylacetamido}acetic acid |
2172116-71-9 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1514688-100mg |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-N-methylacetamido}acetic acid |
2172116-71-9 | 100mg |
$2963.0 | 2023-09-27 |
2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}acetic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}acetic acid
Recent Advances in the Study of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}acetic acid (CAS: 2172116-71-9)
The compound 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}acetic acid (CAS: 2172116-71-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.
One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful for the stepwise assembly of peptides. Recent advancements have demonstrated its efficacy in improving yield and purity during peptide chain elongation, addressing longstanding challenges in SPPS. Additionally, its piperidine moiety has been investigated for its potential to enhance the pharmacokinetic properties of peptide-based drugs.
In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}acetic acid as a precursor for the development of protease inhibitors. The study highlighted the compound's ability to form stable interactions with the active sites of target enzymes, leading to potent inhibitory effects. These findings open new avenues for the design of next-generation antiviral and anticancer agents.
Another notable application of this compound is in the field of drug delivery systems. A recent report in Advanced Drug Delivery Reviews detailed its incorporation into polymeric nanoparticles for the targeted release of therapeutic agents. The study demonstrated that the compound's structural versatility allows for precise control over drug release kinetics, thereby improving therapeutic efficacy while minimizing off-target effects. This innovation holds promise for the treatment of diseases requiring localized drug action, such as cancer and inflammatory disorders.
Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}acetic acid. Recent efforts have focused on optimizing reaction conditions and developing greener synthetic routes to enhance scalability and sustainability. For instance, a study in Organic Process Research & Development reported a novel catalytic method that significantly reduces the use of hazardous reagents while maintaining high yield and purity.
In conclusion, the compound 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}acetic acid (CAS: 2172116-71-9) represents a versatile and valuable tool in modern pharmaceutical research. Its applications span from peptide synthesis to drug delivery and enzyme inhibition, underscoring its broad utility. Continued research and development efforts are expected to further unlock its potential, paving the way for innovative therapeutic solutions.
2172116-71-9 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)